Cas no 1513108-19-4 (2-Amino-4-cyclopropyl-4-oxobutanoic acid)
2-Amino-4-cyclopropyl-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1513108-19-4
- AKOS020184242
- 2-amino-4-cyclopropyl-4-oxobutanoicacid
- EN300-1298738
- 2-amino-4-cyclopropyl-4-oxobutanoic acid
- Cyclopropanebutanoic acid, α-amino-γ-oxo-
- 2-Amino-4-cyclopropyl-4-oxobutanoic acid
-
- Inchi: 1S/C7H11NO3/c8-5(7(10)11)3-6(9)4-1-2-4/h4-5H,1-3,8H2,(H,10,11)
- InChI Key: PVXNPRPJQHIDAV-UHFFFAOYSA-N
- SMILES: O=C(CC(C(=O)O)N)C1CC1
Computed Properties
- Exact Mass: 157.07389321g/mol
- Monoisotopic Mass: 157.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.3
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- Density: 1.352±0.06 g/cm3(Predicted)
- Boiling Point: 333.2±32.0 °C(Predicted)
- pka: 2.49±0.23(Predicted)
2-Amino-4-cyclopropyl-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1298738-1.0g |
2-amino-4-cyclopropyl-4-oxobutanoic acid |
1513108-19-4 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1298738-50mg |
2-amino-4-cyclopropyl-4-oxobutanoic acid |
1513108-19-4 | 50mg |
$1200.0 | 2023-09-30 | ||
| Enamine | EN300-1298738-100mg |
2-amino-4-cyclopropyl-4-oxobutanoic acid |
1513108-19-4 | 100mg |
$1257.0 | 2023-09-30 | ||
| Enamine | EN300-1298738-250mg |
2-amino-4-cyclopropyl-4-oxobutanoic acid |
1513108-19-4 | 250mg |
$1315.0 | 2023-09-30 | ||
| Enamine | EN300-1298738-500mg |
2-amino-4-cyclopropyl-4-oxobutanoic acid |
1513108-19-4 | 500mg |
$1372.0 | 2023-09-30 | ||
| Enamine | EN300-1298738-1000mg |
2-amino-4-cyclopropyl-4-oxobutanoic acid |
1513108-19-4 | 1000mg |
$1429.0 | 2023-09-30 | ||
| Enamine | EN300-1298738-2500mg |
2-amino-4-cyclopropyl-4-oxobutanoic acid |
1513108-19-4 | 2500mg |
$2800.0 | 2023-09-30 | ||
| Enamine | EN300-1298738-5000mg |
2-amino-4-cyclopropyl-4-oxobutanoic acid |
1513108-19-4 | 5000mg |
$4143.0 | 2023-09-30 | ||
| Enamine | EN300-1298738-10000mg |
2-amino-4-cyclopropyl-4-oxobutanoic acid |
1513108-19-4 | 10000mg |
$6144.0 | 2023-09-30 |
2-Amino-4-cyclopropyl-4-oxobutanoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-Amino-4-cyclopropyl-4-oxobutanoic acid
Introduction to 2-Amino-4-cyclopropyl-4-oxobutanoic acid (CAS No. 1513108-19-4) and Its Emerging Applications in Chemical Biology
2-Amino-4-cyclopropyl-4-oxobutanoic acid, identified by the CAS number 1513108-19-4, is a structurally unique organic compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This compound belongs to the class of β-keto amino acids, characterized by the presence of both amino and carboxylic acid functional groups, along with a cyclopropyl substituent. The cyclopropyl ring introduces steric and electronic effects that modulate the compound's reactivity and biological activity, making it a valuable scaffold for drug discovery and molecular research.
The structure of 2-Amino-4-cyclopropyl-4-oxobutanoic acid consists of a four-carbon backbone with an amino group at the second position, a cyclopropyl group at the fourth position, and a ketone group at the third position. This arrangement imparts a high degree of conformational flexibility, enabling the compound to interact with biological targets in diverse ways. The presence of the cyclopropyl ring, in particular, has been shown to enhance binding affinity and selectivity in several pharmacological contexts.
Recent studies have highlighted the potential of 2-Amino-4-cyclopropyl-4-oxobutanoic acid as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features make it an attractive candidate for developing inhibitors targeting enzymes involved in metabolic pathways and signal transduction cascades. For instance, research has demonstrated its utility in modulating the activity of enzymes such as protein kinase C (PKC) and AMP-activated protein kinase (AMPK), which play critical roles in cellular energy homeostasis and inflammation.
In addition to its enzymatic interactions, 2-Amino-4-cyclopropyl-4-oxobutanoic acid has been explored for its potential role in addressing neurological disorders. Preliminary investigations suggest that this compound may interact with neurotransmitter receptors, such as those for glutamate and GABA, thereby influencing synaptic transmission and neuronal excitability. These findings are particularly relevant given the increasing interest in developing treatments for conditions like epilepsy and neurodegenerative diseases.
The synthesis of 2-Amino-4-cyclopropyl-4-oxobutanoic acid presents an interesting challenge due to the need to introduce both functional groups and the cyclopropyl moiety with high precision. Advanced synthetic methodologies, including stereoselective reactions and catalytic processes, have been employed to achieve high yields and enantiopurity. These synthetic advancements not only facilitate laboratory-scale production but also open avenues for large-scale manufacturing, making this compound more accessible for industrial applications.
The pharmacokinetic profile of 2-Amino-4-cyclopropyl-4-oxobutanoic acid is another area of active investigation. Studies have begun to elucidate its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for assessing its therapeutic potential. Initial data suggest that this compound exhibits moderate solubility in water and lipids, indicating potential oral bioavailability. Furthermore, preliminary toxicological assessments have shown it to be well-tolerated at tested doses, although further studies are warranted to fully characterize its safety profile.
The versatility of 2-Amino-4-cyclopropyl-4-oxobutanoic acid extends beyond its direct biological activity. It serves as a valuable building block for medicinal chemists seeking to design novel derivatives with enhanced efficacy or reduced side effects. By modifying various functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of this scaffold. This adaptability makes it an indispensable tool in drug discovery programs aimed at addressing unmet medical needs.
Recent advances in computational chemistry have further accelerated the exploration of 2-Amino-4-cyclopropyl-4-oxobutanoic acid's potential applications. Molecular modeling techniques have been employed to predict binding interactions between this compound and target proteins, providing insights into its mechanism of action. These computational studies complement experimental efforts by identifying promising leads for further optimization. The integration of computational methods with traditional wet chemistry approaches has significantly enhanced the efficiency of drug development pipelines.
The growing body of research on 2-Amino-4-cyclopropyl-4-oxobutanoic acid underscores its significance as a pharmacologically relevant molecule. Its unique structural features, combined with its potential biological activities, make it a compelling candidate for therapeutic intervention across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial drug development.
1513108-19-4 (2-Amino-4-cyclopropyl-4-oxobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)